5-Amino-8-guanidino-4-oxo-2-phenylmethyloctanoic acid hydrochloride
Overview
Description
5-Amino-8-guanidino-4-oxo-2-phenylmethyloctanoic acid hydrochloride, also known as 5-Amino-8-guanidino-4-oxo-2-phenylmethyloctanoic acid hydrochloride, is a useful research compound. Its molecular formula is C16H25ClN4O3 and its molecular weight is 356.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Amino-8-guanidino-4-oxo-2-phenylmethyloctanoic acid hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Amino-8-guanidino-4-oxo-2-phenylmethyloctanoic acid hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
85713-14-0 |
|---|---|
Product Name |
5-Amino-8-guanidino-4-oxo-2-phenylmethyloctanoic acid hydrochloride |
Molecular Formula |
C16H25ClN4O3 |
Molecular Weight |
356.8 g/mol |
IUPAC Name |
(2R,5S)-5-amino-2-benzyl-8-(diaminomethylideneamino)-4-oxooctanoic acid;hydrochloride |
InChI |
InChI=1S/C16H24N4O3.ClH/c17-13(7-4-8-20-16(18)19)14(21)10-12(15(22)23)9-11-5-2-1-3-6-11;/h1-3,5-6,12-13H,4,7-10,17H2,(H,22,23)(H4,18,19,20);1H/t12-,13+;/m1./s1 |
InChI Key |
HMGUILIKOXYYFP-KZCZEQIWSA-N |
Isomeric SMILES |
C1=CC=C(C=C1)C[C@H](CC(=O)[C@H](CCCN=C(N)N)N)C(=O)O.Cl |
SMILES |
C1=CC=C(C=C1)CC(CC(=O)C(CCCN=C(N)N)N)C(=O)O.Cl |
Canonical SMILES |
C1=CC=C(C=C1)CC(CC(=O)C(CCCN=C(N)N)N)C(=O)O.Cl |
Other CAS RN |
85713-14-0 |
synonyms |
5-amino-8-guanidino-4-oxo-2-phenylmethyloctanoic acid arphamenine A |
Origin of Product |
United States |
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